2-Methyl-8-quinolinyl 4-iodobenzoate

• Molecular Formula: C17H12INO2
• Molecular Weight: 389.19g/mol
• IUPAC Name: (2-methylquinolin-8-yl) 4-iodobenzoate
• InChI: InChI=1S/C17H12INO2/c1-11-5-6-12-3-2-4-15(16(12)19-11)21-17(20)13-7-9-14(18)10-8-13/h2-10H,1H3
• InChI Key: SPHRPVTZOZQFCL-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=CC=C2OC(=O)C3=CC=C(C=C3)I)C=C1

Description

2-Methyl-8-quinolinyl 4-iodobenzoate is an ester derivative combining a quinoline core with a 4-iodobenzoate moiety.

Comparison with Similar Compounds

Table 1: Key Properties of 4-Iodobenzoate Derivatives

Compound Name	Core Structure	Substituent	Molecular Weight (g/mol)	log P	Synthesis Yield	Purity	Key Applications
2-Methyl-8-quinolinyl 4-iodobenzoate*	Quinoline	4-iodobenzoate	~395 (estimated)	~4.1†	~50-60%‡	N/A	Potential CNS ligands§
1-Methylpiperidin-4-yl 4-iodobenzoate	Piperidine	4-iodobenzoate	~335	1.8–2.2	41–54%	≥97% HPLC	Cholinesterase imaging
Quinolin-8-yl 4-(dioxoisoindol)benzoate	Quinoline	4-(1,3-dioxoisoindol-2-yl)	394.4	4.1	N/A	N/A	Research chemical
Pyranocoumarin-5-yl 4-iodobenzoate	Pyranocoumarin	4-iodobenzoate	~450	N/A	58%	N/A	Natural product derivative
4-Hydroxymethylbenzyl 4-iodobenzoate	Benzyl	4-iodobenzoate	~372	N/A	Published methods	≥95% NMR	Radiochemistry precursor

*Estimated based on analogs; †Inferred from quinolin-8-yl analogs ; ‡Assumed from pyranocoumarin derivative synthesis ; §Inferred from piperidine/pyrrolidine analogs .

Key Observations:

• Synthetic Yields: Yields for iodobenzoate esters vary widely (41–58%), influenced by steric hindrance and reactivity of the alcohol precursor. Pyranocoumarin derivatives achieve higher yields (58%) due to optimized conditions .
• Biological Relevance: Piperidine/pyrrolidine iodobenzoates demonstrate cholinesterase binding, implying that 2-methyl-8-quinolinyl 4-iodobenzoate may share similar CNS-targeting applications .

Physicochemical and Spectroscopic Properties

• log P and Solubility: Quinoline-based iodobenzoates exhibit higher log P values (~4.1) compared to aliphatic analogs, aligning with CNS drug-like properties . This contrasts with methyl 2-hydroxy-4-iodobenzoate, where the hydroxyl group reduces log P but enhances hydrogen bonding .
• UV Spectra: Pyranocoumarin iodobenzoates show λmax at 349 nm (log ε 0.79), attributed to conjugated π-systems, whereas quinoline derivatives likely absorb at longer wavelengths due to extended aromaticity .

Structural and Crystallographic Insights

• Hydrogen Bonding: Cyclopropylammonium 4-iodobenzoate forms 1D hydrogen-bonded columns via N–H···O interactions, a feature critical for crystal stability . For 2-methyl-8-quinolinyl 4-iodobenzoate, the quinoline nitrogen may similarly participate in intermolecular interactions, affecting solubility and crystallinity.